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Compound of Interest

Compound Name: Cysteine sulfinic acid

Cat. No.: B1346483 Get Quote

This guide provides essential safety and logistical information for the proper disposal of

cysteine sulfinic acid, tailored for researchers, scientists, and drug development

professionals. Adherence to these procedures is critical for ensuring laboratory safety and

environmental compliance.

Immediate Safety and Hazard Information
Cysteine sulfinic acid, while a crucial intermediate in metabolic pathways, requires careful

handling due to its potential hazards. The primary safety concerns are:

Skin Irritation: Causes skin irritation.[1]

Eye Irritation: Causes serious eye irritation.[1]

Respiratory Irritation: May cause respiratory irritation.[1]

Immediate Steps for Exposure:

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen and seek

medical attention.[2][3]

Skin Contact: Immediately remove all contaminated clothing and rinse the affected skin area

with plenty of soap and water for 15-20 minutes.[2][3]
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Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do so. Continue rinsing for at least 15 minutes and seek immediate

medical attention.[3]

Ingestion: Rinse the mouth with water. Do not induce vomiting. Seek medical attention.[2]

Required Personal Protective Equipment (PPE): Always wear the following PPE when handling

cysteine sulfinic acid:

Hand Protection: Chemically resistant gloves.

Eye/Face Protection: Safety glasses or goggles.[3]

Skin and Body Protection: A lab coat and appropriate protective clothing.[3]

Respiratory Protection: In case of dust formation, use a NIOSH-approved respirator or dust

mask.[1]

Chemical and Physical Properties
Understanding the properties of cysteine sulfinic acid is fundamental to its safe handling and

disposal.

Property Data

Chemical Formula C₃H₇NO₄S[4][5]

Molar Mass 153.16 g/mol [4][5]

Appearance White solid/powder[1][4]

Solubility Soluble in water[4]

Acidity (pKa) Approximately 2[6]

Storage Temperature -20°C[1]

Step-by-Step Disposal Protocol
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This protocol outlines the procedural steps for the safe disposal of cysteine sulfinic acid
waste.

Step 1: Waste Identification and Segregation

Treat all cysteine sulfinic acid waste, including contaminated materials (e.g., pipette tips,

gloves), as hazardous chemical waste.[7]

Do not mix cysteine sulfinic acid waste with other waste streams unless explicitly permitted

by your institution's Environmental Health and Safety (EHS) department.

Store waste in separate, clearly labeled containers to avoid incompatible chemical reactions.

[8]

Step 2: Container Selection and Labeling

Use a dedicated, leak-proof, and chemically compatible waste container. The original product

container is often a suitable option.[9]

Ensure the container has a secure screw cap.[8]

Label the waste container clearly with "Hazardous Waste," the full chemical name

("Cysteine Sulfinic Acid"), and any associated hazard symbols.

Step 3: Waste Accumulation and Storage

Store the waste container in a designated Satellite Accumulation Area (SAA), which should

be at or near the point of waste generation.[8][10]

Keep the waste container closed at all times, except when adding waste.[7][10]

Ensure the SAA is in a well-ventilated area and away from drains.

Step 4: Disposal of Empty Containers

A container that held cysteine sulfinic acid is not considered empty until it has been triple-

rinsed with a suitable solvent (such as water, given its solubility).[7][11]
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Collect the rinsate (the liquid from rinsing) as hazardous waste and add it to your cysteine
sulfinic acid waste container.[11]

After triple-rinsing, deface or remove the original label from the empty container before

disposing of it as regular laboratory glass or plastic waste, in accordance with institutional

policy.[7]

Step 5: Arranging for Waste Pickup

Do not dispose of cysteine sulfinic acid down the drain or in regular trash.[7]

Contact your institution's EHS or hazardous waste management department to schedule a

pickup for your full waste container.[10]

Follow all institutional procedures for waste manifest documentation and pickup.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

cysteine sulfinic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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